Cas no 123-29-5 (Ethyl nonanoate)

Ethyl nonanoate Properties

Names and Identifiers

• Ethyl nonanoate
• Ethyl nonylate
• Ethyl pelargonate
• Ethylnonate
• ethyl octane-1-carboxylate
• ethyl perlargonate
• FEMA No. 2447
• Nonanoic acid ethyl ester
• Nonansaeure-aethylester
• Nonylic Acid Ethyl Ester
• Pelargonic Acid Ethyl Ester
• Wine ether
• FEMA 2447
• Ethylnonanoat
• Ethyl nonoate
• ETHYLPELARGONAT
• PELARGONIC ETHER
• wineether
• ETHYL NONATE
• Nonanoic acid, ethyl ester
• Ethyl nonanoate (natural)
• Ethyl n-nonanoate
• KSH683S98J
• BYEVBITUADOIGY-UHFFFAOYSA-N
• ethylnonanoate
• Nonanoic acid ethyl
• Ethyl nonanoate, 97%
• Nonanoic acid-ethyl ester
• DSSTox_CID_27651
• DSSTox_R
• CHEMBL3187336
• DTXSID1047651
• ETHYL NONANOATE [FCC]
• DTXCID9027651
• EINECS 204-615-7
• Ethyl nonanoate, natural, 98%, FG
• CS-0107002
• ETHYL PELARGONATE [MI]
• D70268
• ETHYL NONANOATE
• AKOS009158148
• N0289
• HY-129623
• ETHYL PELARGONATE [INCI]
• NS00012448
• CAS-123-29-5
• W-108415
• 4-02-00-01019 (Beilstein Handbook Reference)
• DS-6367
• CHEBI:87501
• UNII-KSH683S98J
• NCGC00256839-01
• 123-29-5
• WLN: 8VO2
• SCHEMBL5533
• LMFA07010878
• Q9796963
• Ethyl nonanoate, >=98%, FCC, FG
• NSC8901
• NSC 8901
• BRN 1759169
• Tox21_302588
• ETHYL NONANOATE [FHFI]
• NSC-8901
• MFCD00009570
• AI3-13187
• Ethyl nonanoate, analytical standard
• Ethyl Pelargonate
• Nonanoic Acid Ethyl Ester
• ETHYL NONYLATE
• +Expand

• MDL： MFCD00009570
• InChIKey： BYEVBITUADOIGY-UHFFFAOYSA-N
• Inchi： 1S/C11H22O2/c1-3-5-6-7-8-9-10-11(12)13-4-2/h3-10H2,1-2H3
• SMILES： O(C([H])([H])C([H])([H])[H])C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O
• BRN： 1759169

Computed Properties

• Exact Mass: 186.16200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 9
• Monoisotopic Mass: 186.162
• Heavy Atom Count: 13
• Complexity: 121
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 3.30010
• PSA: 26.30000
• Merck: 3838
• Refractive Index: n20/D 1.420-1.424
  n20/D 1.422(lit.)
• Boiling Point: 119 °C/23 mmHg(lit.)
• Melting Point: -44°C
• Vapor Pressure: 0.08 mmHg ( 25 °C)
• Flash Point: Fahrenheit: 201.2 ° f
  Celsius: 94 ° c
  
• FEMA: 2447
• Solubility: H2O: insoluble
• Color/Form: Colorless transparent liquid, with strong aroma of grape, rose, fruit and wine
• Solubility: Insoluble in water, soluble in ethanol, ether, acetone and other organic solvents.
• Density: 0.866 g/mL at 25 °C(lit.)

Ethyl nonanoate Security Information

• Symbol: GHS07
• RTECS：RA6845000
• WGK Germany：2
• Safety Term：6.1
• Safety Instruction： S26-S36
• Packing Group：II
• Packing Group：II
• Risk Phrases：R36/37/38
• Hazard Level：6.1
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Store in a cool, dry place. Store in tightly closed containers.
• Risk Phrases： 36/37/38
• TSCA：Yes
• Toxicity：LD50 orally in rats: >43,000 mg/kg (Jenner)

Ethyl nonanoate Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Natural Products and Extracts Flavors and Fragrances